2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide

• IUPAC Name: N-[1-[1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C24H25N3O4/c1-17(25-24(28)22-12-6-14-31-22)23-26-20-10-3-4-11-21(20)27(23)13-7-15-30-19-9-5-8-18(16-19)29-2/h3-6,8-12,14,16-17H,7,13,15H2,1-2H3,(H,25,28)
• InChI Key: ODTOJYNQUAFEDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CCCOC3=CC=CC(=C3)OC)NC(=O)C4=CC=CO4
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol

Description

2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. It may also work by protecting neurons from damage.
Biochemical and Physiological Effects:
2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide has been shown to have anti-inflammatory and anti-cancer effects in animal models. It has also been shown to protect neurons from damage. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide in lab experiments is its potential as a treatment for inflammation, cancer, and neurodegenerative diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for research on 2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide. One direction is to further study its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential as a treatment for other diseases, such as cardiovascular disease and diabetes. Additionally, research could be done to optimize the synthesis method and improve the yield of the compound.

Synthesis Methods

The synthesis of 2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide has been reported in the literature. One method involves the reaction of 2-furoic acid with 1,2-diaminoethane to form 2-furyl-1,2-ethanediamine. This compound is then reacted with 1-(3-bromopropyl)-3-(3-methoxyphenoxy)benzimidazole to form the final product. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-furyl-N-({1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl}ethyl)carboxamide has potential applications in scientific research. It has been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. It has also been studied for its potential as a cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential as a treatment for neurodegenerative diseases, as it has been shown to protect neurons from damage.